Cas no 22701-40-2 (5-ethyl-2-methylpyridine-3-carboxylic acid)

5-Ethyl-2-methylpyridine-3-carboxylic acid is a pyridine derivative with a carboxylic acid functional group at the 3-position, along with ethyl and methyl substituents at the 5- and 2-positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features enable further functionalization, making it valuable for constructing complex heterocyclic frameworks. The presence of both electron-donating alkyl groups and an electron-withdrawing carboxylic acid enhances its reactivity in condensation, amidation, and cyclization reactions. High purity grades are available to meet stringent application requirements in research and industrial processes.
5-ethyl-2-methylpyridine-3-carboxylic acid structure
22701-40-2 structure
Product Name:5-ethyl-2-methylpyridine-3-carboxylic acid
CAS No:22701-40-2
MF:C9H11NO2
MW:165.189142465591
CID:1109408
PubChem ID:15077478
Update Time:2025-07-09

5-ethyl-2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-ethyl-2-methyl-3-Pyridinecarboxylic acid
    • 5-ethyl-2-methylpyridine-3-carboxylic acid
    • 22701-40-2
    • 5-Ethyl-2-methylnicotinic acid
    • MFCD18259664
    • AS-5911
    • CZBCQYYGNHJFTH-UHFFFAOYSA-N
    • SCHEMBL9370371
    • 5-Ethyl-2-methyl-nicotinic acid
    • CS-0323951
    • Inchi： 1S/C9H11NO2/c1-3-7-4-8(9(11)12)6(2)10-5-7/h4-5H,3H2,1-2H3,(H,11,12)
    • InChI Key： CZBCQYYGNHJFTH-UHFFFAOYSA-N
    • SMILES： OC(C1C(C)=NC=C(C=1)CC)=O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.2Ų

5-ethyl-2-methylpyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E939755-10mg
5-Ethyl-2-methyl-nicotinic acid
 22701-40-2
10mg
 $ 50.00 2022-06-05
TRC
E939755-50mg
5-Ethyl-2-methyl-nicotinic acid
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 $ 95.00 2022-06-05
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 $ 135.00 2022-06-05
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 £167.00 2025-02-20
Apollo Scientific
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 22701-40-2 95%
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 ￥ 963.00 2023-03-31
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PBTQ7879-250MG
5-ethyl-2-methylpyridine-3-carboxylic acid
 22701-40-2 95%
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 ￥ 1,537.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ7879-500MG
5-ethyl-2-methylpyridine-3-carboxylic acid
 22701-40-2 95%
500MG
 ￥ 2,560.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 22701-40-2 95%
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 ￥ 3,841.00 2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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 ￥ 11,523.00 2023-03-31

5-ethyl-2-methylpyridine-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:22701-40-2)5-ethyl-2-methylpyridine-3-carboxylic acid
Order Number:A1081188
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:11
Price ($):193.0/321.0/481.0/1444.0/2407.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:22701-40-2)5-ethyl-2-methylpyridine-3-carboxylic acid
A1081188
Purity:99%/99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g/10.0g
Price ($):193.0/321.0/481.0/1444.0/2407.0
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